(E)-4-(Dimethylamino)-N-[1-(2-methoxyacetyl)-3-methylazetidin-3-yl]but-2-enamide

• IUPAC Name: (E)-4-(dimethylamino)-N-[1-(2-methoxyacetyl)-3-methylazetidin-3-yl]but-2-enamide
• InChI: InChI=1S/C13H23N3O3/c1-13(9-16(10-13)12(18)8-19-4)14-11(17)6-5-7-15(2)3/h5-6H,7-10H2,1-4H3,(H,14,17)/b6-5+
• InChI Key: VKVDVUFSRSCXRS-AATRIKPKSA-N
• Canonical SMILES: CC1(CN(C1)C(=O)COC)NC(=O)C=CCN(C)C
• Isomeric SMILES: CC1(CN(C1)C(=O)COC)NC(=O)/C=C/CN(C)C
• Molecular Formula: C13H23N3O3
• Molecular Weight: 269.34 g/mol

Description

(E)-4-(Dimethylamino)-N-[1-(2-methoxyacetyl)-3-methylazetidin-3-yl]but-2-enamide is a chemical compound that belongs to the class of azetidine derivatives. This compound has gained significant attention due to its potential for use in scientific research applications.

Mechanism of Action

The mechanism of action of (E)-4-(Dimethylamino)-N-[1-(2-methoxyacetyl)-3-methylazetidin-3-yl]but-2-enamide involves the inhibition of the Akt pathway. This compound binds to the active site of Akt and prevents its activation. As a result, the downstream signaling pathways that are regulated by Akt are inhibited, leading to the suppression of cell proliferation and induction of apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the growth of cancer cells and induces apoptosis. It has also been shown to inhibit the migration and invasion of cancer cells. In vivo studies have shown that this compound can suppress tumor growth in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using (E)-4-(Dimethylamino)-N-[1-(2-methoxyacetyl)-3-methylazetidin-3-yl]but-2-enamide in lab experiments include its potential as a potent inhibitor of the Akt pathway and its ability to suppress tumor growth. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its efficacy and safety in humans.

Future Directions

For the research on (E)-4-(Dimethylamino)-N-[1-(2-methoxyacetyl)-3-methylazetidin-3-yl]but-2-enamide include the development of more potent and selective inhibitors of the Akt pathway. Further studies are also needed to determine the efficacy and safety of this compound in humans. Additionally, this compound can be used as a tool to study the Akt pathway and its downstream signaling pathways. Finally, the potential use of this compound in combination with other chemotherapeutic agents should be explored to determine its synergistic effects.
In conclusion, this compound is a promising compound with potential use in scientific research applications. Its inhibition of the Akt pathway and its ability to suppress tumor growth make it an attractive candidate for further studies. However, more research is needed to determine its efficacy and safety in humans.

Synthesis Methods

The synthesis of (E)-4-(Dimethylamino)-N-[1-(2-methoxyacetyl)-3-methylazetidin-3-yl]but-2-enamide involves the reaction of N-(2-methoxyacetyl)-3-methylazetidine with dimethylformamide dimethyl acetal and subsequent reaction with 2-bromo-1-butene. The final product is obtained after purification through column chromatography.

Scientific Research Applications

(E)-4-(Dimethylamino)-N-[1-(2-methoxyacetyl)-3-methylazetidin-3-yl]but-2-enamide has shown promising results in scientific research applications. It has been used as a potential inhibitor of the protein kinase B (Akt) pathway, which plays a crucial role in various cellular processes such as cell proliferation, apoptosis, and metabolism. This compound has also been studied for its potential use in the treatment of cancer and other diseases.